Cas no 59042-86-3 (2,5-Piperazinedione,1,3,6-trimethyl-,(3S-cis)-(9CI))

2,5-Piperazinedione,1,3,6-trimethyl-,(3S-cis)-(9CI) structure
59042-86-3 structure
Product Name:2,5-Piperazinedione,1,3,6-trimethyl-,(3S-cis)-(9CI)
CAS No:59042-86-3
MF:C7H12N2O2
MW:156.182381629944
CID:949604
PubChem ID:21676830
Update Time:2025-04-19

2,5-Piperazinedione,1,3,6-trimethyl-,(3S-cis)-(9CI) Chemical and Physical Properties

Names and Identifiers

    • 2,5-Piperazinedione,1,3,6-trimethyl-,(3S-cis)-(9CI)
    • DB-223056
    • (3S,6s)-1,3,6-trimethyl-2,5-piperazinedione
    • 59042-86-3
    • SCHEMBL22702326
    • Inchi: 1S/C7H12N2O2/c1-4-7(11)9(3)5(2)6(10)8-4/h4-5H,1-3H3,(H,8,10)
    • InChI Key: LAFVTZVRNASYMJ-UHFFFAOYSA-N
    • SMILES: CC1C(=O)N(C)C(C)C(=O)N1

Computed Properties

  • Exact Mass: 156.089877630g/mol
  • Monoisotopic Mass: 156.089877630g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 203
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.3
  • Topological Polar Surface Area: 49.4Ų

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